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Compound of Interest

Compound Name: D-(+)-Talose-13C-1

Cat. No.: B15581869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for D-(+)-Talose-13C-1, an isotopically labeled monosaccharide crucial for

tracer studies in metabolic research and drug development. Understanding the stability profile

of this compound is critical for ensuring experimental accuracy and preserving material

integrity.

Core Stability Data
D-(+)-Talose-13C-1 is supplied as a white to off-white solid and exhibits good stability when

stored under appropriate conditions.[1] The stability of the compound is dependent on whether

it is in solid form or dissolved in a solvent.

Quantitative Stability Summary
The following table summarizes the recommended storage conditions and expected shelf life

for D-(+)-Talose-13C-1 in both powder form and in solution. Adherence to these guidelines is

essential for preventing degradation and ensuring the isotopic enrichment and chemical purity

of the product.
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Form Storage Temperature Shelf Life

Powder -20°C 3 years

Powder 4°C 2 years

In Solvent -80°C 6 months

In Solvent -20°C 1 month

Data sourced from

MedchemExpress product

information.[1][2]

For the non-labeled D-(+)-Talose, general storage recommendations include room temperature

or 4°C.[3] It is supplied as a white solid with a melting point of 136-138°C.[3] While D-(+)-Talose

is soluble in water, it is only slightly soluble in methanol and DMSO.[3][4]

Physicochemical Properties
A summary of the key physicochemical properties of D-(+)-Talose and its isotopically labeled

form is provided below.

Property D-(+)-Talose D-(+)-Talose-13C-1

Molecular Formula C₆H₁₂O₆ C₅¹³CH₁₂O₆

Molecular Weight 180.16 g/mol 181.15 g/mol [1][2]

Appearance White solid[3] White to off-white solid[1]

Melting Point
124-127°C[4][5] or 136-

138°C[3]
Not specified

Solubility
Water (soluble), Methanol

(slightly soluble)[4]

Not specified, but expected to

be similar to D-Talose

CAS Number 2595-98-4[3] 83379-36-6[2]

Experimental Protocols for Stability Assessment
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While specific experimental protocols for D-(+)-Talose-13C-1 stability testing are not publicly

available, standard methods for assessing the stability of carbohydrates and isotopically

labeled compounds can be applied. These methods are crucial for verifying the identity, purity,

and isotopic enrichment of the compound over time.

Recommended Analytical Methods:
High-Performance Liquid Chromatography (HPLC): HPLC with a suitable column (e.g., an

amino-based column for sugar analysis) and detector (e.g., a refractive index detector or an

evaporative light scattering detector) can be used to assess the purity of D-(+)-Talose-13C-1
and to detect the presence of degradation products.

Mass Spectrometry (MS): Coupled with either gas chromatography (GC-MS) or liquid

chromatography (LC-MS), mass spectrometry is essential for confirming the molecular

weight of the labeled compound and for identifying any potential impurities or degradants.[1]

It also serves to verify the isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for

confirming the chemical structure of D-(+)-Talose-13C-1 and for ensuring that the ¹³C label is

at the correct position (C-1). Over time, NMR can be used to detect structural changes that

may indicate degradation.

The following diagram illustrates a general workflow for a stability testing program for D-(+)-
Talose-13C-1.
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Figure 1: General Workflow for D-(+)-Talose-13C-1 Stability Testing
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A general workflow for stability assessment.
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Factors Influencing Stability
Several factors can influence the stability of carbohydrates like D-(+)-Talose-13C-1:

Temperature: As indicated by the stability data, lower temperatures significantly extend the

shelf life of the compound, especially when in solution.[1][2]

Moisture: Carbohydrates are hygroscopic and can be susceptible to hydrolysis. Storing the

solid compound in a dry environment is crucial. The safety data sheet for D-Talose

recommends storing the container tightly closed in a dry, cool, and well-ventilated place.[6]

pH: Extreme pH conditions can catalyze the degradation of sugars. When preparing

solutions, using buffers with a pH near neutral is advisable unless experimental conditions

require otherwise.

Light: While not specifically mentioned for D-Talose, photodecomposition can be a concern

for some organic molecules. Storing the compound in a light-protected container is a good

practice.

Use in Research
D-(+)-Talose-13C-1 serves as a tracer for quantitation during drug development and for

studying metabolic pathways.[1][2][7] The incorporation of stable isotopes allows for the precise

tracing of molecules in biological systems.[8][9] The choice of a specifically labeled isotopomer,

such as D-(+)-Talose-13C-1, is critical for mechanistic studies where the fate of a particular

carbon atom is of interest.

The following diagram illustrates the logical relationship in applying D-(+)-Talose-13C-1 in a

typical metabolic study.
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Figure 2: Application of D-(+)-Talose-13C-1 in Metabolic Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15581869?utm_src=pdf-body-img
https://www.benchchem.com/product/b15581869?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/d-plus-talose-13c-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. file.medchemexpress.com [file.medchemexpress.com]

3. usbio.net [usbio.net]

4. Talose - Wikipedia [en.wikipedia.org]

5. D-TALOSE price,buy D-TALOSE - chemicalbook [chemicalbook.com]

6. D-TALOSE - Safety Data Sheet [chemicalbook.com]

7. D-(+)-Talose-13C-1 | CAS#:83379-36-6 | Chemsrc [chemsrc.com]

8. isotope.bocsci.com [isotope.bocsci.com]

9. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

To cite this document: BenchChem. [Stability and Storage of D-(+)-Talose-13C-1: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581869#stability-and-storage-conditions-for-d-
talose-13c-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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